N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving “N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methoxybenzamide” are not available, it’s worth noting that N-benzenesulfonyl-1,2,3,4-tetrahydroquinoline (BSTHQ) derivatives have been described as antimicrobial agents active against gram-positive and gram-negative pathogens .Scientific Research Applications
- N-benzenesulfonyl amino acid esters, including VU0492238-1, exhibit antiviral activity . Researchers have explored their potential as antiviral agents against various viruses.
- Compounds containing the N-benzenesulfonyl amino acid scaffold have demonstrated anti-cancer properties . Investigations into VU0492238-1’s effects on cancer cells and tumor growth are ongoing.
- N-benzenesulfonyl amino acid derivatives, such as VU0492238-1, have shown promise as anti-inflammatory agents . Researchers study their impact on inflammatory pathways and immune responses.
- The compound’s N-benzenesulfonyl moiety may contribute to antimicrobial activity . Investigations focus on its effectiveness against bacteria, fungi, and other pathogens.
- N-benzenesulfonyl amino acid esters can mimic pyrabactin, activating ABA receptors . Researchers explore whether VU0492238-1 modulates ABA-related responses in plants or other systems.
- N-benzenesulfonyl amino acid esters serve as important synthetic intermediates . Their versatile chemistry allows for the construction of more complex molecules.
Antiviral Properties
Anti-Cancer Potential
Anti-Inflammatory Activity
Antimicrobial Effects
Activation of Abscisic Acid (ABA) Receptors
Synthetic Building Blocks
These applications highlight the compound’s diverse potential, from antiviral and anti-cancer effects to its role as a synthetic building block. Further research will deepen our understanding of VU0492238-1’s mechanisms and therapeutic applications . If you need more information or have additional questions, feel free to ask! 😊
Mechanism of Action
Target of Action
Similar compounds with a benzenesulfonyl (bs) structure have shown antibacterial activity .
Mode of Action
aureus (MRSA) ATCC 43300 . The bactericidal activity was associated with an increase in reactive oxygen species (ROS) in the treated strains .
Biochemical Pathways
The generation of reactive oxygen species (ros) suggests that oxidative stress pathways may be involved .
Result of Action
Similar compounds have shown bactericidal activity, suggesting that they may lead to bacterial cell death .
Future Directions
Based on the results of the study on N-benzenesulfonyl-1,2,3,4-tetrahydroquinoline (BSTHQ) derivatives, further structure-aided design efforts towards the obtaining of novel BSTHQ derivatives are envisioned . This suggests that “N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methoxybenzamide” and similar compounds may have promising future applications in the field of antimicrobial agents.
properties
IUPAC Name |
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-29-20-12-9-17(10-13-20)23(26)24-19-11-14-22-18(16-19)6-5-15-25(22)30(27,28)21-7-3-2-4-8-21/h2-4,7-14,16H,5-6,15H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAMFLSNZFUMWRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.